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Compound of Interest

Compound Name: Pimethixene Maleate

Cat. No.: B082762 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals requiring standardized protocols for the preparation, storage, and handling of

Pimethixene Maleate stock solutions for in vitro and in vivo research.

Introduction: Pimethixene Maleate is a potent antihistamine and antiserotonergic compound,

functioning as a multi-target antagonist for a wide range of monoamine receptors.[1] It exhibits

high antagonistic potency against serotonin (5-HT), histamine (H1), dopamine (D), and

muscarinic (M) receptors.[2][3][4][5] Accurate and reproducible experimental results depend on

the correct preparation and storage of stock solutions. Dimethyl sulfoxide (DMSO) is a common

polar aprotic solvent used for dissolving Pimethixene Maleate due to its high solubilizing

capacity.[2][3][6] This document provides a detailed protocol for preparing stable, high-

concentration stock solutions of Pimethixene Maleate in DMSO.

Physicochemical Properties and Solubility
Pimethixene Maleate is a white to off-white solid powder.[2][7] A summary of its key properties

is provided in the table below. It is crucial to use high-purity, anhydrous DMSO for preparing

solutions, as the presence of water can significantly decrease the solubility of the compound.[2]

[3][7]
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Property Data Reference

Molecular Formula C₂₃H₂₃NO₄S [1][2][8]

Molecular Weight 409.5 g/mol [2][3][8]

CAS Number 13187-06-9 [2][3][8]

Appearance White to off-white solid [2][7]

Solubility in DMSO Up to 100 mg/mL (244.20 mM) [2][7][8]

82 mg/mL (200.24 mM) [1][3]

Solubility in Water Insoluble [1][3]

Experimental Protocols
Required Materials and Equipment

Chemicals:

Pimethixene Maleate powder (purity ≥98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Equipment:

Analytical balance (readable to 0.01 mg)

Fume hood

Vortex mixer

Bath sonicator

Calibrated micropipettes and sterile, DNase/RNase-free pipette tips

Consumables:
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Sterile, amber or opaque polypropylene microcentrifuge tubes (for light-sensitive

compounds)

Weighing paper or boat

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Protocol for Preparing a 100 mM Stock Solution
This protocol describes the preparation of 1 mL of a 100 mM Pimethixene Maleate stock

solution. Adjust volumes and mass as required for different concentrations or volumes.

Safety Precaution: Perform all steps in a certified fume hood. Wear appropriate PPE to avoid

inhalation or skin contact.

Calculation:

To prepare 1 mL of a 100 mM solution, the required mass of Pimethixene Maleate is

calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L × 0.001 L × 409.5 g/mol × 1000 mg/g

Mass (mg) = 40.95 mg

Weighing:

Tare the analytical balance with a clean weighing boat.

Carefully weigh out 40.95 mg of Pimethixene Maleate powder.

Dissolution:

Transfer the weighed powder into a sterile microcentrifuge tube.

Using a calibrated micropipette, add 1 mL of fresh, anhydrous DMSO to the tube.

Cap the tube securely and vortex vigorously for 1-2 minutes.
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Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particulates remain, place the tube in a bath sonicator for 5-10 minutes, or until the

solution is clear.[2][8] Gentle warming may also be applied if necessary, but avoid

excessive heat.

Aliquoting and Storage:

Once the solution is clear and homogenous, dispense it into smaller, single-use aliquots

(e.g., 10-50 µL) in sterile, opaque microcentrifuge tubes.

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage is critical to maintain the integrity of the Pimethixene Maleate stock solution.

Powder (Unopened): Store at -20°C for up to 3 years or at 4°C in a sealed container away

from moisture.[2][3][7]

DMSO Stock Solution:

Long-term: Store aliquots at -80°C for up to one year.[3] Some sources suggest stability

for 6 months at -80°C.[2][5][7]

Short-term: Store at -20°C for up to one month.[2][3][7]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be strictly avoided to prevent

degradation and ensure experimental consistency.[2][3] Aliquoting into single-use volumes is

the most effective strategy.

Visualized Workflows and Pathways
Stock Solution Preparation Workflow
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The following diagram illustrates the key steps for preparing the Pimethixene Maleate stock

solution.
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Preparation Workflow

Storage Protocol

1. Calculate Mass
(e.g., 40.95 mg for 1mL of 100mM)

2. Weigh Powder
(Use analytical balance)

Required mass

3. Add Anhydrous DMSO
(e.g., 1 mL)

Transfer powder

4. Vortex & Sonicate
(Ensure complete dissolution)

Vigorously

5. Aliquot Solution
(Single-use volumes)

Homogenous solution

6. Store at -80°C
(Avoid freeze-thaw cycles)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.xcessbio.com/products/m16336
https://www.medchemexpress.com/pimethixene-maleate.html
https://www.selleckchem.com/products/pimethixene-maleate.html
https://www.medchemexpress.com/Pimethixene.html
https://dcchemicals.com/product_show-pimethixene-maleate.html?datasheet=datasheet
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.medchemexpress.com/pimethixene-maleate.html?locale=ja-JP
https://molnova.com/files/document/DATASHEET/DATASHEET_M33070.pdf
https://www.benchchem.com/product/b082762#preparing-pimethixene-maleate-stock-solutions-in-dmso
https://www.benchchem.com/product/b082762#preparing-pimethixene-maleate-stock-solutions-in-dmso
https://www.benchchem.com/product/b082762#preparing-pimethixene-maleate-stock-solutions-in-dmso
https://www.benchchem.com/product/b082762#preparing-pimethixene-maleate-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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